N-(1,3-benzodioxol-5-ylmethyl)-3-methoxybenzenesulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H15NO5S/c1-19-12-3-2-4-13(8-12)22(17,18)16-9-11-5-6-14-15(7-11)21-10-20-14/h2-8,16H,9-10H2,1H3
• InChI Key: AHMHXJUSUJDPHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol

Description

Compounds with the 1,3-benzodioxol-5-ylmethyl structure are often found in a variety of naturally occurring and synthetic molecules exhibiting a broad spectrum of biological activities. They are part of a larger group of compounds known as benzodioxoles.

Molecular Structure Analysis

The molecular structure of similar compounds often includes a benzodioxole ring and various functional groups. The exact structure of “N-(1,3-benzodioxol-5-ylmethyl)-3-methoxybenzenesulfonamide” would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can vary widely depending on the specific functional groups present. Without more specific information, it’s difficult to provide a detailed analysis of the chemical reactions of “N-(1,3-benzodioxol-5-ylmethyl)-3-methoxybenzenesulfonamide”.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Without more specific information, it’s difficult to provide a detailed analysis of the physical and chemical properties of “N-(1,3-benzodioxol-5-ylmethyl)-3-methoxybenzenesulfonamide”.

Scientific Research Applications

Anticancer Activity

• Research Findings :
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Antioxidant Properties

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Bioisosteric Modifications

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Microtubule-Targeting Agents

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Selective Inhibition of Cancer Cells

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Further Optimization and Structure-Activity Relationships

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Safety And Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Without more specific information, it’s difficult to provide a detailed analysis of the safety and hazards of “N-(1,3-benzodioxol-5-ylmethyl)-3-methoxybenzenesulfonamide”.

Future Directions

The future directions for research on similar compounds could include further exploration of their biological activity, development of more efficient synthesis methods, and investigation of their potential applications in areas such as medicine or materials science.